1-Heptanol

• CAS No.: 111-70-6
• Product Name: 1-Heptanol
• Molecular Formula: C7H16O; CH3(CH2)6OH; C7H16O
• Molecular Weight: 116.2 g/mol
• IUPAC Name: heptan-1-ol
• Standard InChI: InChI=1S/C7H16O/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
• Standard InChIKey: BBMCTIGTTCKYKF-UHFFFAOYSA-N
• SMILES: CCCCCCCO
• Canonical SMILES: CCCCCCCO
• Boiling Point: 349 °F at 760 mm Hg (USCG, 1999); 176.4 °C; 175.8 °C at 760 mm Hg; 175 °C
• Colorform: Colorless liquid
• Density: 0.822 at 68 °F (USCG, 1999); d204 0.82; 0.8219 at 20 °C/4 °C; 0.82 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.01; 0.820-1.824
• Flash Point: 170 °F (USCG, 1999); 71 °C; 70 °C c.c.
• Melting Point: -29 °F (USCG, 1999); -34.0 °C; Fp -34.1 °; -34.6 °C; -34.1°C; -34 °C
• Physical Description: Watery colorless liquid with a weak alcohol odor. Floats on water. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid/citrus odou
• Description: 1-heptanol is an alkyl alcohol that is heptane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It has been isolated from Capillipedium parviflorum. It has a role as a plant metabolite, a fragrance and a flavouring agent. It is a primary alcohol, an alkyl alcohol and a volatile organic compound. It derives from a hydride of a heptane.; N-Heptanol, also known as heptyl alcohol or enanthic alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-heptanol is considered to be a fatty alcohol lipid molecule. N-Heptanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Heptanol has been detected in multiple biofluids, such as feces and urine. Within the cell, N-heptanol is primarily located in the cytoplasm. N-Heptanol exists in all eukaryotes, ranging from yeast to humans. N-Heptanol is a sweet, chemical, and coconut tasting compound that can be found in a number of food items such as fruits, corn, potato, and wild celery. This makes N-heptanol a potential biomarker for the consumption of these food products.; Watery colorless liquid with a weak alcohol odor. Floats on water. (USCG, 1999)
• Solubility: 0.01 M; 1.67 mg/mL at 25 °C; Miscible with alcohol, ether; 1.0 g/L of water at 18 °C; 2.85 g/L of water at 100 °C; 5.15 g/L of water at 130 °C; In water, 1,670 mg/L at 25 °C; 1740 ppm (wt) at 25 °C; Slightly soluble in carbon tetrachloride; soluble in ethanol, ether; Solubility in water, g/100ml at 20 °C: 0.1; slightly soluble in water; miscible with alcohol, ether, most fixed oils; 1 ml in 2 ml 60% alcohol (in ethanol)
• Synonyms: Heptyl Alcohol (8CI); 1-Hydroxyheptane; Enanthic Alcohol; Gentanol; NSC 3703; n-Heptan-1-ol; n-Heptanol; n-Heptyl Alcohol
• Vapor Density: Relative vapor density (air = 1): 4.01
• Vapor Pressure: 0.22 mmHg; 0.2163 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 15
• PubChem Compound: 8129
• Last Modified: Nov 11 2021